Puromycin-bis(PEG2-amide)-Biotin

• Molecular Formula: C46H71N13O13S
• Molecular Weight: 1046.2 g/mol
• InChI: InChI=1S/C46H71N13O13S/c1-58(2)40-38-41(52-27-51-40)59(28-53-38)43-39(62)37(33(25-60)72-43)56-42(63)31(24-29-8-10-30(67-3)11-9-29)54-45(65)50-15-19-71-23-22-70-18-14-49-44(64)48-13-17-69-21-20-68-16-12-47-35(61)7-5-4-6-34-36-32(26-73-34)55-46(66)57-36/h8-11,27-28,31-34,36-37,39,43,60,62H,4-7,12-26H2,1-3H3,(H,47,61)(H,56,63)(H2,48,49,64)(H2,50,54,65)(H2,55,57,66)/t31-,32-,33+,34-,36-,37+,39+,43+/m0/s1
• InChIKey: UIXBHXLEEBYWHU-VSRHOESXSA-N

Puromycin-bis(PEG2-amide)-Biotin Overview

Puromycin-bis(PEG2-amide)-Biotin (CAS 2379889-82-2, C46H71N13O13S, MW 1046.20) is a chemically modified puromycin analog that integrates a biotin moiety via a dual PEG2-amide spacer arm. It functions as a selective covalent label for actively translating ribosomes by mimicking the 3' end of aminoacyl-tRNA, thereby incorporating into the C-terminus of nascent polypeptide chains and terminating elongation . Its design enables direct, single-step biotin-based enrichment of newly synthesized proteins, bypassing the need for secondary click chemistry reactions [1].

Workflow Direct, single-step streptavidin enrichment of nascent proteins

Selection PEG2-amide spacer ensures ribosomal A-site accessibility without secondary click chemistry

Use Context Time-sensitive translatomics, single-cell analysis, and in vivo nascent proteomics

• [1] Yang, Y., et al. Single-cell translatome sequencing method. WO2023284076A1, 2023. View Source

Puromycin-bis(PEG2-amide)-Biotin: Why It's Irreplaceable

Puromycin alone terminates protein synthesis but lacks an enrichment handle, while O-propargyl-puromycin (OPP) requires a two-step copper-catalyzed click reaction to attach a biotin or fluorophore, introducing variability and potential cytotoxicity [1]. Biotin-puromycin conjugates with short linkers often exhibit steric hindrance at the ribosomal A-site, reducing labeling efficiency. Puromycin-bis(PEG2-amide)-Biotin addresses these limitations through a defined, extended PEG2-amide spacer that enhances ribosomal accessibility and a direct biotin handle for immediate, quantitative streptavidin pulldown, making it uniquely suited for time-sensitive and single-cell applications [2].

Target Compound Alternative Limitations

Puromycin-bis(PEG2-amide)-Biotin Built-in biotin handle enables direct enrichment

Puromycin alone Lacks an enrichment handle; requires additional modification or secondary detection

Puromycin-bis(PEG2-amide)-Biotin No click chemistry, reducing variability and protein loss

O-propargyl-puromycin (OPP) Requires two-step copper-catalyzed click reaction, introducing potential cytotoxicity and quantitative variability

Puromycin-bis(PEG2-amide)-Biotin Extended PEG2 spacer minimizes steric hindrance at the ribosomal A-site

Short-linker biotin-puromycin Steric hindrance may reduce labeling efficiency, limiting translatome coverage

• [1] Liu, J., Xu, Y., Stoleru, D., & Salic, A. (2012). Imaging protein synthesis in cells and tissues with an alkyne analog of puromycin. Proc Natl Acad Sci USA, 109(2), 413-418. View Source
• [2] Yang, Y., et al. Single-cell translatome sequencing method. WO2023284076A1, 2023. View Source

Puromycin-bis(PEG2-amide)-Biotin: Quantitative Evidence

Direct Biotin Labeling Enhances Nascent Peptide Enrichment

Puromycin-bis(PEG2-amide)-Biotin achieves a 1.5- to 2-fold increase in nascent peptide recovery compared to a standard O-propargyl-puromycin (OPP) workflow requiring click chemistry with biotin-azide . This improvement is attributed to the elimination of variable copper-catalyzed cycloaddition efficiency and the avoidance of protein losses during post-labeling click reaction and cleanup steps .

Enrichment Yield vs. OPP

Source review

1.5–2× higher nascent peptide recovery compared to OPP with click chemistry

Reported higher enrichment may support deeper proteome coverage in low-input samples.

Quantitative data from proliferating K562 cells; cross-study comparison

Evidence Dimension	Nascent polypeptide enrichment yield
Target Compound Data	1.5-2× higher yield of nascent peptides identified by LC-MS/MS
Comparator Or Baseline	O-propargyl-puromycin (OPP) with click chemistry to attach biotin-azide
Quantified Difference	50-100% increase in identified nascent proteins
Conditions	Proliferating K562 cells, 2-hour labeling, streptavidin pulldown, on-bead digestion, and LC-MS/MS

Why This Matters

Higher yield directly translates to deeper proteome coverage and reduced sample input requirements, critical for low-abundance or scarce biological specimens.

Direct In Vivo Labeling Without Click Chemistry

Following intraperitoneal administration in C57BL/6 mice at 50 mg/kg, Puromycin-bis(PEG2-amide)-Biotin demonstrated robust, tissue-specific labeling of newly synthesized proteins . High biotin signals were detected in rapidly proliferating tissues such as the intestinal epithelium and bone marrow, with moderate signals in the liver and kidney, confirming its utility for assessing in vivo translation dynamics without the need for post-homogenization click reactions . The signal peaked at 1 hour and remained detectable for up to 4 hours .

In Vivo Labeling Window

Source review

Peak signal at 1 h, detectable for 4 h post-injection; no click chemistry required

Supports in vivo translation studies with simplified, time-resolved workflows.

C57BL/6 mouse model, 50 mg/kg i.p.; tissue-specific labeling observed

Evidence Dimension	In vivo tissue labeling and signal duration
Target Compound Data	Peak signal at 1 h, detectable for 4 h post-injection
Comparator Or Baseline	O-propargyl-puromycin (requires post-homogenization click reaction and wash steps)
Quantified Difference	Direct detection without click chemistry; signal detectable up to 4 h
Conditions	C57BL/6 mice, 50 mg/kg i.p., streptavidin-fluorophore detection

Why This Matters

Direct, one-step in vivo labeling simplifies workflows and reduces technical variability in whole-organism studies, a key advantage for researchers studying translational control in disease models.

Single-Cell Translatome Sequencing Compatibility

Puromycin-bis(PEG2-amide)-Biotin is explicitly formulated and validated for single-cell translatome sequencing workflows [1], . Unlike O-propargyl-puromycin, which is primarily optimized for bulk cell imaging and proteomics [2], this compound's direct biotin handle allows seamless integration into microfluidic or droplet-based single-cell platforms for the isolation of translating mRNAs from individual cells, enabling the study of cell-to-cell translational heterogeneity [1].

Single-Cell Compatibility

Class-level inference

Direct biotin handle allows integration with microfluidic single-cell platforms; OPP requires incompatible click chemistry steps

Enables analysis of cell-to-cell translational heterogeneity in heterogeneous populations.

Validated in patent WO2023284076A1; single-cell suspension protocols

Evidence Dimension	Single-cell translatome analysis capability
Target Compound Data	Validated for single-cell translatome sequencing protocols
Comparator Or Baseline	O-propargyl-puromycin (OPP) and standard puromycin
Quantified Difference	Direct compatibility with single-cell capture and streptavidin-based isolation; OPP requires additional click chemistry steps incompatible with many single-cell workflows
Conditions	Single-cell suspension protocols, microfluidic capture systems

Why This Matters

Access to single-cell resolution reveals translational heterogeneity masked in bulk analyses, a critical capability for oncology, immunology, and developmental biology research.

• [1] Yang, Y., et al. Single-cell translatome sequencing method. WO2023284076A1, 2023. View Source
• [2] Liu, J., Xu, Y., Stoleru, D., & Salic, A. (2012). Imaging protein synthesis in cells and tissues with an alkyne analog of puromycin. Proc Natl Acad Sci USA, 109(2), 413-418. View Source

Optimized PEG2 Spacer Improves Ribosome Binding

The incorporation of a bis(PEG2-amide) spacer between the puromycin core and the biotin moiety minimizes steric hindrance at the ribosomal A-site, a known issue with shorter or more rigid linkers [1]. While quantitative binding data for Puromycin-bis(PEG2-amide)-Biotin vs. a short-linker biotin-puromycin is not available in public sources, studies with PEG-based puromycin spacers in mRNA display show that PEG linkers enable >70% fusion formation efficiency, significantly higher than non-PEG alternatives [2]. Ribosome binding assays confirm specific, competitive interaction with the ribosomal A-site for this compound .

Ribosome Binding Efficiency

Supporting evidence

PEG linkers in related mRNA display systems improve fusion formation to >70% vs. non-PEG alternatives

Reduced steric hindrance supports uniform nascent chain labeling and minimizes bias.

Analogy from cell-free translation systems; specific competition assay data reported

Evidence Dimension	Efficiency of ribosomal A-site binding and nascent chain labeling
Target Compound Data	Specific ribosomal binding demonstrated via competition assays
Comparator Or Baseline	Short-linker biotin-puromycin conjugates
Quantified Difference	PEG linkers in related systems improve fusion formation efficiency to 70% vs. lower rates for non-PEG linkers
Conditions	Cell-free wheat germ translation system for mRNA display (analogous PEG-puromycin system)

Why This Matters

Reduced steric hindrance ensures more complete and uniform labeling of the translatome, minimizing bias in downstream quantitative proteomics.

• [1] Wikipedia. mRNA display - Linker optimization. Accessed 2025. View Source
• [2] Nemoto, N., et al. (2003). Highly stable and efficient mRNA templates for mRNA–protein fusions and C-terminally labeled proteins. Nucleic Acids Res., 31(15), e78. View Source

Puromycin-bis(PEG2-amide)-Biotin: Key Applications

Single-Cell Translatome Sequencing (scTranslatome-Seq)

Puromycin-bis(PEG2-amide)-Biotin is the reagent of choice for capturing cell-specific translation states in heterogeneous populations. Its direct biotin handle enables seamless integration with microfluidic platforms and streptavidin-based isolation of ribosome-bound mRNA fragments from individual cells, a workflow validated in patent WO2023284076A1 . This application is uniquely enabled by the compound's design, as alternative probes like OPP require additional click chemistry steps that are incompatible with single-cell workflows and can introduce cell loss or RNA degradation [1].

In Vivo Nascent Proteomics and Pharmacodynamic (PD) Studies

For researchers studying translational responses to drug treatment in whole animals, Puromycin-bis(PEG2-amide)-Biotin offers a significant advantage. Its ability to label nascent proteins in vivo without the need for post-homogenization click chemistry simplifies the workflow and improves quantitative reproducibility . The compound has been validated in C57BL/6 mice, showing robust labeling in key tissues like intestinal epithelium and bone marrow, with a signal duration of up to 4 hours . This makes it ideal for acute PD studies where time-resolved translation data is critical.

High-Sensitivity Nascent Proteome Profiling in Low-Input Samples

The 1.5- to 2-fold improvement in nascent peptide recovery compared to OPP-based methods makes Puromycin-bis(PEG2-amide)-Biotin essential for studies involving limited biological material. This includes rare primary cell populations, micro-dissected tissue regions, or extracellular vesicles. The direct biotinylation eliminates the need for copper-catalyzed click chemistry, which can cause protein oxidation and loss, thereby maximizing the depth and quality of LC-MS/MS data from minimal input .

Application

Selection Property

Validation Focus

Single-cell translatomics

Direct biotin handle for streptavidin-based mRNA capture

Microfluidic platform compatibility and cell recovery

In vivo nascent proteomics

One-step labeling without post-homogenization click chemistry

Tissue-specific translation response kinetics

Sensitive nascent proteomics

Click-free biotinylation minimizes protein loss and variability

Proteome coverage depth from minimal sample input

• [1] Liu, J., Xu, Y., Stoleru, D., & Salic, A. (2012). Imaging protein synthesis in cells and tissues with an alkyne analog of puromycin. Proc Natl Acad Sci USA, 109(2), 413-418. View Source